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Compound of Interest

Compound Name: Oleyl anilide

Cat. No.: B027551

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Oleyl anilide (CAS
5429-85-6), a compound used in research settings. While Oleyl anilide is not classified as a
hazardous substance according to the Globally Harmonized System (GHS), adherence to
standard laboratory safety protocols is essential to ensure personnel safety and prevent
exposure, particularly in light of its association with Toxic Oil Syndrome (TOS).[1][2][3][4][5]
This document outlines toxicological data, handling procedures, personal protective equipment
(PPE) recommendations, and emergency protocols.

Chemical and Physical Properties
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Property Value Reference

OA, N-phenyl-9Z-

Synonyms octadecenamide, Oleic Acid [1112]
Anilide

CAS Number 5429-85-6 [1]

Molecular Formula C24H39NO [2][6]

Molecular Weight 357.6 g/mol [2]

Appearance Solid [1]

Purity >98%

N DMF: 30 mg/ml, DMSO: 30
Solubility . [2]
mg/ml, Ethanol: 30 mg/mi

Stability > 4 years [2]

Toxicological Data

According to the available safety data sheet, Oleyl anilide is not classified as a hazardous
substance and is not known to have sensitizing effects.[1] However, it is crucial to note its
association with aniline-denatured rapeseed cooking oil, which was linked to Toxic Oil
Syndrome, a serious condition characterized by pulmonary inflammation, eosinophilia, severe
myalgia, and peripheral neuropathy.[2]
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. . Exposure
Metric Value Species Reference
Route

1,750 ml/kg/2W
TDLo _ _ Rat Oral [1]
intermittent

3,433 mg/kg/6W )
TDLo ) ) Mouse Intraperitoneal [1]
Intermittent

Primary Irritant o
No irritant effect [1]

Effect (Skin)
Primary Irritant No irritating 0
Effect (Eye) effect

Note on Toxic Oil Syndrome (TOS): The ingestion of rapeseed oil denatured with aniline was
responsible for the TOS outbreak in Spain in 1981, which affected over 20,000 people and
resulted in more than 400 deaths.[3][4][5] Fatty acid anilides, including oleyl anilide, were
identified in the implicated oil and are considered potential causal agents.[4]

Handling and Storage

Standard laboratory practices for handling non-hazardous chemicals should be followed.

» Engineering Controls: Work with Oleyl anilide in a well-ventilated area. A certified chemical
fume hood is recommended, especially when manipulating the substance in a way that could
generate dust or aerosols.[7] An eyewash station and safety shower must be readily
accessible.[7]

o Storage: Store in a tightly sealed container in a dry and well-ventilated place. The stability is
reported to be at least four years.[2]

o General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.[8] Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE)

While Oleyl anilide is not classified as hazardous, the use of appropriate PPE is a
fundamental safety measure in any laboratory setting.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact.
Although no specific glove
material recommendation is
available due to a lack of
testing, nitrile gloves are
generally sufficient for short-

term use with many chemicals.

[1](8]

Eye Protection

Safety glasses with side-

shields or goggles.

Protects eyes from splashes.

[8][°]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Prevents accidental skin
contact.[7][8]

Respiratory Protection

Not generally required under
normal handling conditions.
Use a NIOSH-approved
respirator if dust or aerosols

are generated.[1][7]

Prevents inhalation of airborne

particles.

Experimental Protocols Cited

The toxicological data presented in this guide are based on standard animal studies to

determine the lowest published toxic dose (TDLo0).

e Oral TDLo in Rats: A dose of 1,750 ml/kg was administered orally to rats intermittently over a

two-week period.

« Intraperitoneal TDLo in Mice: A dose of 3,433 mg/kg was administered via intraperitoneal

injection to mice intermittently over a six-week period.

Further details on the specific methodologies of these cited studies would require consulting

the original research publications. The association with Toxic Oil Syndrome was established

through epidemiological studies and chemical analysis of contaminated oil samples.[10]
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Emergency Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) )
artificial respiration. Seek medical attention.[11]

[12]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact , . L
clothing and shoes. Get medical attention if

irritation develops.[11][13]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[8][13]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . .
mouth with water. Seek medical attention

immediately.[8]

Spill Response: For a small spill, absorb the material with an inert dry material and place it in
an appropriate waste disposal container.[11] For a large spill, prevent it from entering drains.
Evacuate the area and ventilate.[7] Wear appropriate PPE during cleanup.

Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the product to enter sewers or surface water.[1]

Visualizations
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Oleyl Anilide Handling Workflow

Preparation

Review SDS and SOPs

,

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Hanglling

Weigh/Measure in a
Ventilated Area (Fume Hood)

:

Perform Experiment

Post-Experiment

Decontaminate Work Area

:

Dispose of Waste Properly

:

Doff PPE

,

Wash Hands Thoroughly
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First Aid Decision Pathway for Oleyl Anilide Exposure

Exposure Event
/F/irst Aid Decision P;(ﬁway for &Q{Anilide ExposuN

Inhalation Skin Contact Eye Contact Ingestion

7 \
/ \

First Aid Decision Pathway for ®leyl Anilide Exposure

Move to Fresh Air Wash with Soap & Water Flush Eyes with Water (15 min) Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety and Handling
of Oleyl Anilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027551#oleyl-anilide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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